Cas no 101418-36-4 (1,2-Ethanediamine,N1,N1-bis(2-chloroethyl)-N2-cyclohexyl-N2-methyl-, hydrochloride (1:2))

• Product Name: 1,2-Ethanediamine,N1,N1-bis(2-chloroethyl)-N2-cyclohexyl-N2-methyl-, hydrochloride (1:2)
• CAS No: 101418-36-4
• MF: C₁₃H₂₈Cl₄N₂
• MW: 354.186820030212
• CID: 146487
• PubChem ID: 58346
• Update Time: 2025-04-19

1,2-Ethanediamine,N1,N1-bis(2-chloroethyl)-N2-cyclohexyl-N2-methyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1-bis(2-chloroethyl)-N2-cyclohexyl-N2-methyl-, hydrochloride (1:2)
• bis(2-chloroethyl)-[2-[cyclohexyl(methyl)azaniumyl]ethyl]azanium,dichloride
• AC1L1OTO
• AC1Q1ROJ
• Ethylenediamine, N,N-bis(2-chloroethyl)-N'-cyclohexyl-N'-methyl-, dihydrochloride
• LS-68369
• n,n-bis(2-chloroethyl)-n'-cyclohexyl-n'-methylethane-1,2-diaminium dichloride
• N,N-Bis(2-chloroethyl)-N'-cyclohexyl-N'-methylethylenediamine dihydrochloride
• 101418-36-4

• Inchi： 1S/C13H26Cl2N2.2ClH/c1-16(13-5-3-2-4-6-13)11-12-17(9-7-14)10-8-15;;/h13H,2-12H2,1H3;2*1H
• InChI Key： YRFFWBBMVUATSX-UHFFFAOYSA-N
• SMILES： ClCC[NH+](CCCl)CC[NH+](C)C1CCCCC1.[Cl-].[Cl-]

Computed Properties

• Exact Mass: 323.8818
• Monoisotopic Mass: 352.10066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 178
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.9

Experimental Properties

• Boiling Point: 306.4°C at 760 mmHg
• Flash Point: 139.1°C
• PSA: 11.8
• LogP: 4.63450